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Compound of Interest

Compound Name: 1,4-DPCA

Cat. No.: B12751491 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Dihydrophenonthrolin-4-one-3-carboxylic acid (1,4-DPCA) is a potent small molecule

inhibitor of prolyl-4-hydroxylase (PHD) enzymes.[1][2] By inhibiting PHD activity, 1,4-DPCA
prevents the hydroxylation and subsequent degradation of Hypoxia-Inducible Factor-1 alpha

(HIF-1α), a master regulator of the cellular response to hypoxia.[3][4] This leads to the

stabilization and accumulation of HIF-1α, which then activates the transcription of various

genes involved in angiogenesis, metabolic reprogramming, and cell survival.[3][5][6] Due to its

role in promoting regenerative processes, 1,4-DPCA is a valuable tool in research areas such

as regenerative medicine, wound healing, and cancer biology.[3][5][7] Proper preparation and

storage of 1,4-DPCA stock solutions are critical for ensuring experimental reproducibility and

accuracy. This document provides a detailed protocol for preparing and handling 1,4-DPCA
stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Compound Data and Solubility
Summarized below are the key chemical properties of 1,4-DPCA and its solubility in DMSO. It

is crucial to use anhydrous, high-purity DMSO for preparing stock solutions, as DMSO is

hygroscopic and absorbed water can significantly impact the solubility of the compound.[1]
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Property Data Reference

Chemical Name

4,4α-dihydro-4-oxo-1,10-

phenanthroline-3-carboxylic

acid

[2]

Molecular Formula C₁₃H₈N₂O₃ [1][2]

Molecular Weight 240.21 g/mol [1][2]

CAS Number 331830-20-7 [1][2]

Appearance White to off-white solid [1]

Solubility in DMSO

Up to 12.5 mg/mL (approx. 52

mM). Ultrasonic assistance

may be required.

[1]

IC₅₀

~2.4 µM (for collagen

hydroxylation); ~3.6 µM (for

prolyl 4-hydroxylase); ~60 µM

(for FIH)

[1][2]

Experimental Protocols
Protocol for Preparing a 50 mM 1,4-DPCA Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Materials and Equipment:

1,4-DPCA powder

Anhydrous, sterile DMSO (newly opened bottle recommended)

Calibrated analytical balance

Sterile, amber glass vial or polypropylene microcentrifuge tubes

Vortex mixer
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Bath sonicator

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-calculation: To prepare 1 mL of a 50 mM stock solution, calculate the required mass of

1,4-DPCA: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g) Mass (mg) = 0.050 mol/L x 0.001 L x 240.21 g/mol x 1000 mg/g = 12.01 mg

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh

12.01 mg of 1,4-DPCA powder and transfer it into the tube.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the 1,4-DPCA powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the powder is not

fully dissolved, place the tube in a bath sonicator at room temperature and sonicate for 10-15

minutes or until the solution is clear.[1]

Aliquotting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

(e.g., 20 µL) in sterile, light-protected tubes. This prevents contamination and degradation

from repeated freeze-thaw cycles.[1][8]

Storage: Label all aliquots clearly with the compound name, concentration, date, and your

initials. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage (see

Table 3).

Workflow for Preparing 1,4-DPCA Stock Solution
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Start

1. Weigh 1,4-DPCA Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate Until Clear

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Workflow for 1,4-DPCA stock solution preparation.

Stock Solution Dilution Guide
The following table provides calculations for preparing common stock concentrations.
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Desired Concentration Volume of DMSO
Mass of 1,4-DPCA to
Weigh

1 mM 1 mL 0.24 mg

5 mM 1 mL 1.20 mg

10 mM 1 mL 2.40 mg

50 mM 1 mL 12.01 mg

Table based on calculations and data from supplier datasheets.[1]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of 1,4-DPCA.

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

Store in a desiccator

to protect from

moisture.

4°C 2 years
For shorter-term

storage.

DMSO Solution -80°C 2 years

Recommended for

long-term stability.

Avoid repeated

freeze-thaw cycles.

-20°C 1 year
Suitable for short-term

storage.

Storage recommendations are compiled from supplier data.[1][8]
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1,4-DPCA functions by inhibiting Prolyl Hydroxylase Domain (PHD) enzymes. Under normal

oxygen levels (normoxia), PHDs hydroxylate specific proline residues on HIF-1α, targeting it for

ubiquitination and proteasomal degradation. By inhibiting PHDs, 1,4-DPCA stabilizes HIF-1α,

allowing it to accumulate, translocate to the nucleus, and activate gene expression that

promotes a pro-regenerative, glycolytic state.[3][5][6][7]
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Simplified 1,4-DPCA Signaling Pathway
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Mechanism of 1,4-DPCA in stabilizing HIF-1α.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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